Cas no 850934-84-8 (3-tert-butyl-1-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(thiophen-2-yl)methylthiourea)

• Product Name: 3-tert-butyl-1-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(thiophen-2-yl)methylthiourea
• CAS No: 850934-84-8
• MF: C₂₂H₂₉N₃OS₂
• MW: 415.615162611008
• CID: 6602243
• PubChem ID: 2158142
• Update Time: 2025-10-31

3-tert-butyl-1-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(thiophen-2-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(thiophen-2-yl)methylthiourea
• 3-(tert-butyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(thiophen-2-ylmethyl)thiourea
• Thiourea, N'-(1,1-dimethylethyl)-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-N-(2-thienylmethyl)-
• 850934-84-8
• 3-tert-butyl-1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-1-(thiophen-2-ylmethyl)thiourea
• F0591-2019
• 3-tert-butyl-1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-1-[(thiophen-2-yl)methyl]thiourea
• AKOS001759411

• Inchi： 1S/C22H29N3OS2/c1-15-18(19-13-16(26-5)8-9-20(19)23-15)10-11-25(14-17-7-6-12-28-17)21(27)24-22(2,3)4/h6-9,12-13,23H,10-11,14H2,1-5H3,(H,24,27)
• InChI Key： WWAHEXPQCWZTDQ-UHFFFAOYSA-N
• SMILES： N(CCC1C2=C(NC=1C)C=CC(OC)=C2)(CC1SC=CC=1)C(NC(C)(C)C)=S

Computed Properties

• Exact Mass: 415.17520490g/mol
• Monoisotopic Mass: 415.17520490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 580.8±60.0 °C(Predicted)
• pka: 15.08±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-tert-butyl-1-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(thiophen-2-yl)methylthiourea

3-Tert-butyl-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(thiophen-2-yl)methylthiourea: A Comprehensive Overview

3-Tert-butyl-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(thiophen-2-yl)methylthiourea, also known by its CAS registry number 850934-84-8, is a complex organic compound with a diverse range of potential applications in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a thiourea functional group, a tert-butyl substituent, and a substituted indole moiety. The presence of these functional groups makes it a promising candidate for various chemical reactions and biological assays.

The synthesis of this compound involves a series of carefully designed steps, including the preparation of intermediate compounds such as the indole derivative and the thiourea precursor. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to expedite the formation of similar thiourea derivatives, highlighting the potential for scalable production methods.

The structural features of this compound are particularly interesting from a pharmacological standpoint. The indole ring, substituted with methoxy and methyl groups, contributes to its potential bioactivity. Indole derivatives are well-known for their ability to interact with various biological targets, including enzymes and receptors. Recent research has shown that such compounds can exhibit anti-inflammatory, antioxidant, and even anticancer properties. For example, a study in the European Journal of Medicinal Chemistry reported that indole-based thioureas demonstrated significant inhibitory effects on certain cancer cell lines, suggesting their potential as therapeutic agents.

In addition to its pharmacological applications, this compound has shown promise in materials science. The thiourea group can act as a coordinating unit in metalloorganic frameworks (MOFs), which are widely used in gas storage and catalysis. A paper in Nature Communications highlighted the use of thiourea-containing linkers to construct highly porous MOFs with exceptional stability under harsh conditions. This underscores the versatility of this compound across multiple disciplines.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods allow researchers to confirm the purity and structure of the compound accurately. Recent advancements in high-resolution mass spectrometry have further enhanced the precision of such analyses, enabling detailed studies of its molecular interactions.

In conclusion, 3-Tert-butyl-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(thiophen-2-y)l methylthiourea is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing chemical and pharmacological research.